Cas no 99-34-3 (3,5-Dinitrobenzoic acid)

• Product Name: 3,5-Dinitrobenzoic acid
• CAS No: 99-34-3
• MF: C₇H₄N₂O₆
• MW: 212.116461753845
• MDL: MFCD00007253
• CID: 35016
• PubChem ID: 7433
• Update Time: 2026-01-21

3,5-Dinitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dinitrobenzoic acid
• 3,5-Dinitrobenzoic Acid (1.00138)
• ACID 3,5-DINITROBENZOIQUE
• 3,5-Dinitrobenzoic acid (DNBA)
• 3,5-DINITROBENZOIC ACIDCP
• 3.5-Dinitrobenzoicacid
• DINITROBENZOIC ACID,3,5-(RG)
• 3,5-Dinitro-benzoic acid
• 3,5-di-NO2PhCOOH
• 3-Carboxy-1,5-dinitrobenzene
• Benzoic acid,3,5-dinitro
• Dinitrobenzoic acid
• DNBA
• Benzoic acid, 3,5-dinitro-
• 3,5-DNBA
• 3,5-dinitrobenzenecarboxylic acid
• VYWYYJYRVSBHJQ-UHFFFAOYSA-N
• 4V3F9Q018P
• PubChem14283
• 3,5-DinitrobenzoicAcid
• 3,5 dinitrobenzoic acid
• NCIOpen2_008996
• KSC486O5B
• AKOS000118997
• DTXSID7059195
• CHEBI:73914
• EN300-17056
• CHEMBL118713
• NSC 8732
• BENZOIC ACID,3,5-DINITRO MFC7 H4 N2 O6
• AC-5972
• 3,5-Dinitrobenzoic acid, suitable for photographic applications
• NSC8732
• InChI=1/C7H4N2O6/c10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h1-3H,(H,10,11
• MFCD00007253
• UNII-4V3F9Q018P
• EINECS 202-751-1
• 3,5-DinitrobenzoesA currencyure
• F9995-1665
• CCRIS 3129
• 3,5-DINITROBENZOIC ACID [MI]
• A846008
• FT-0614716
• Z56869296
• AI3-01801
• NS00006517
• AM20060766
• CS-006/03892031
• NSC-8732
• AB00864
• BDBM50405315
• STR01728
• 3,5-Dinitrobenzoic acid, 99%
• EC 202-751-1
• D0824
• Q223027
• SCHEMBL132541
• 3,5-Dinitrobenzoic Acid; 3,5-Dinitrobenzoic acid; 3-Carboxy-1,5-dinitrobenzene; DNBA; NSC 8732
• 3,5-Dinitrobenzoic acid, Standard for quantitative NMR, TraceCERT(R)
• 99-34-3
• W-100040
• BENZOIC ACID,3,5-DINITRO MFC7 H4 N2 O6
• Benzoic acid, 3,5dinitro
• 4-carboxy-2,6-dinitrophenyl
• 3 pound not5-Dinitrobenzoic acid
• BBL019137
• 3-Carboxy-1,5-dintrobenzene
• 3Carboxy1,5dinitrobenzene
• DTXCID5049104
• STK317801
• FD03599
• 695-040-4
• 202-751-1

• MDL： MFCD00007253
• Inchi： 1S/C7H4N2O6/c10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h1-3H,(H,10,11)
• InChI Key： VYWYYJYRVSBHJQ-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O
• BRN： 1914286

Computed Properties

• Exact Mass: 212.00700
• Monoisotopic Mass: 212.006936
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 129

Experimental Properties

• Color/Form: White to yellowish monoclinic prismatic crystals.
• Density: 1.683
• Melting Point: 204-206 °C (lit.)
• Boiling Point: 351.93°C (rough estimate)
• Flash Point: 179.2°C
• Refractive Index: 1.5300 (estimate)
• Solubility: ethanol: soluble0.5g/10 mL, clear, yellow to very deep greenish-yellow
• Water Partition Coefficient: 1350 mg/L (25 ºC)
• Stability/Shelf Life: Stable. Contact with strong bases may lead to fire. Incompatible with strong bases, strong oxidizing agents.
• PSA: 128.94000
• LogP: 2.24760
• Merck: 3276
• Sensitiveness: Sensitive to humidity
• Solubility: Soluble in alcohol and glacial acetic acid, slightly soluble in water, ether, carbon disulfide.

3,5-Dinitrobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335,H413
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN1325
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36/37/39-S16
• RTECS：DG9140700
• Hazardous Material Identification：
• Safety Term：4.1
• Packing Group：III
• Risk Phrases：R11; R22; R36/37/38; R68
• HazardClass：4.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3,5-Dinitrobenzoic acid

Introduction to 3,5-Dinitrobenzoic Acid (CAS No. 99-34-3)

3,5-Dinitrobenzoic acid, identified by the chemical compound code CAS No. 99-34-3, is a significant organic compound widely utilized in the field of chemical and pharmaceutical research. This compound, characterized by its nitro-substituted benzene ring, exhibits a range of applications that span from analytical chemistry to drug development. Its unique structural properties make it a valuable intermediate in synthesizing various derivatives that are of interest in medicinal chemistry.

The molecular structure of 3,5-Dinitrobenzoic acid consists of a benzene ring substituted with two nitro groups at the 3rd and 5th positions, along with a carboxylic acid functional group at one end. This arrangement imparts distinct reactivity and solubility characteristics, enabling its use in diverse chemical reactions. The nitro groups enhance its reactivity, making it a preferred choice for researchers aiming to introduce electron-withdrawing effects into their molecular frameworks.

In recent years, 3,5-Dinitrobenzoic acid has garnered attention for its role in the synthesis of bioactive molecules. One notable area of research involves its application in the development of novel pharmaceuticals. The compound serves as a precursor in creating molecules that target specific biological pathways, contributing to advancements in therapeutic interventions. For instance, researchers have explored its utility in designing inhibitors for enzymes involved in metabolic disorders, leveraging its ability to form stable complexes with biological targets.

Moreover, the analytical chemistry community has utilized CAS No. 99-34-3 for its ability to act as a chelating agent and an internal standard in mass spectrometry techniques. Its high purity and well-characterized properties make it an ideal candidate for calibration and validation purposes in laboratory settings. Recent studies have demonstrated its effectiveness in detecting trace amounts of metal ions in environmental samples, underscoring its importance beyond pharmaceutical applications.

The synthesis of 3,5-Dinitrobenzoic acid typically involves the nitration of benzoic acid or related derivatives under controlled conditions. Advances in synthetic methodologies have improved the efficiency and scalability of this process, allowing for larger quantities to be produced with higher yields. These improvements are crucial for meeting the growing demand from both academic and industrial sectors where this compound is extensively used.

From a pharmacological perspective, derivatives of 3,5-Dinitrobenzoic acid have been investigated for their potential antimicrobial and anti-inflammatory properties. Researchers have modified its structure to enhance bioavailability and reduce toxicity, paving the way for new drug candidates. The nitro groups can be further functionalized to introduce other pharmacophores, expanding the compound’s utility in drug design libraries.

The environmental impact of CAS No. 99-34-3 is another area of interest. While it is not classified as hazardous or toxic under standard conditions, its persistence and potential bioaccumulation necessitate careful handling and disposal practices. Regulatory guidelines recommend proper containment and treatment to minimize environmental release. Efforts are ongoing to develop greener synthetic routes that reduce waste and energy consumption without compromising purity standards.

In conclusion, 3,5-Dinitrobenzoic acid (CAS No. 99-34-3) is a versatile compound with broad applications across multiple scientific disciplines. Its role in pharmaceutical synthesis, analytical methods, and material science underscores its importance as a research tool and intermediate chemical. As research continues to uncover new possibilities for this compound, its relevance is expected to grow further, driving innovation and discovery in chemistry and related fields.